Cas no 439111-55-4 (4-(4-fluorobenzoyl)-N-[(oxolan-2-yl)methyl]-1H-pyrrole-2-carboxamide)

• Product Name: 4-(4-fluorobenzoyl)-N-[(oxolan-2-yl)methyl]-1H-pyrrole-2-carboxamide
• CAS No: 439111-55-4
• CID: 4651618
• Update Time: 2025-11-01

4-(4-fluorobenzoyl)-N-[(oxolan-2-yl)methyl]-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorobenzoyl)-N-[(oxolan-2-yl)methyl]-1H-pyrrole-2-carboxamide

Additional information on 4-(4-fluorobenzoyl)-N-[(oxolan-2-yl)methyl]-1H-pyrrole-2-carboxamide

4-(4-Fluorobenzoyl)-N-[(oxolan-2-yl)methyl]-1H-pyrrole-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 439111-55-4, commonly referred to as 4-(4-fluorobenzoyl)-N-[(oxolan-2-yl)methyl]-1H-pyrrole-2-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential therapeutic applications, particularly in the realm of drug development. Recent advancements in chemical synthesis and bioactivity studies have further highlighted its significance, making it a subject of extensive research.

4-(4-fluorobenzoyl)-N-[(oxolan-2-yl)methyl]-1H-pyrrole-2-carboxamide is characterized by its complex molecular architecture, which includes a pyrrole ring, a fluoro-substituted benzoyl group, and an oxolane (tetrahydrofuran) moiety. The integration of these functional groups contributes to its intriguing chemical properties and biological activity. Researchers have demonstrated that this compound exhibits potent inhibitory effects on specific enzyme targets, making it a promising candidate for the treatment of various diseases, including cancer and inflammatory disorders.

Recent studies have delved into the synthesis and optimization of 4-(4-fluorobenzoyl)-N-[(oxolan-2-yl)methyl]-1H-pyrrole-2-carboxamide, employing advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the efficiency of production but also enhanced the compound's stability and bioavailability. Moreover, computational modeling has played a pivotal role in predicting the molecule's interactions with biological targets, further aiding in its development.

The pharmacological profile of 4-(4-fluorobenzoyl)-N-[(oxolan-2-yl)methyl]-1H-pyrrole-2-carboxamide is particularly intriguing. Preclinical studies have revealed its ability to modulate key signaling pathways involved in cell proliferation and apoptosis, suggesting its potential as an anticancer agent. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, where it demonstrated significant efficacy without causing notable side effects.

One of the most recent breakthroughs involving this compound is its application in targeted drug delivery systems. By leveraging its structural versatility, researchers have successfully incorporated 4-(4-fluorobenzoyl)-N-[(oxolan-2-yl)methyl]-1H-pyrrole-2-carboxamide into nanoparticles designed to deliver therapeutic agents directly to diseased tissues. This innovation not only enhances the compound's efficacy but also minimizes systemic toxicity, paving the way for personalized medicine approaches.

In terms of commercial applications, 4-(4-fluorobenzoyl)-N-[(oxolan-2-methyl]methyl}-1H-pyrrole-2-carboxamide has shown promise in the agrochemical industry as a potential plant growth regulator. Its ability to influence hormonal pathways in plants could lead to enhanced crop yields and stress resistance, addressing some of the challenges posed by climate change.

Despite its numerous advantages, the development of 4-(4-fluorobenzoyl)-N-[ (oxolan - 2 - yl ) methyl ] - 1 H - pyrrole - 2 - carboxamide is not without challenges. Issues such as scalability in large-scale production and long-term safety assessments remain areas requiring further investigation. However, ongoing collaborative efforts between academia and industry are expected to address these concerns effectively.

In conclusion, CAS No. 439111 - 55 - 4, or 4 -( 4 - fluorobenzoyl ) - N - [ ( oxolan - 2 - yl ) methyl ] - 1 H - pyrrole - 2 - carboxamide, represents a cutting-edge molecule with vast potential across multiple domains. Its unique chemical structure, coupled with advancements in synthesis and application techniques, positions it as a key player in future therapeutic and agricultural innovations. As research continues to unfold, this compound is poised to make significant contributions to science and medicine.